1-(1-Methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-3-(2-nitro-phenyl)-urea
Overview
Description
1-(1-Methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-3-(2-nitro-phenyl)-urea is a useful research compound. Its molecular formula is C23H19N5O4 and its molecular weight is 429.436. The purity is usually 95%.
BenchChem offers high-quality 1-(1-Methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-3-(2-nitro-phenyl)-urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(1-Methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-3-(2-nitro-phenyl)-urea including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Drug Discovery and Development
CHEMBL434255: has significant implications in the field of drug discovery. It’s part of the ChEMBL database, which is a resource for bioactive molecules with drug-like properties. Researchers can use this compound as a tool to investigate potential therapeutic targets, evaluate the novelty of active molecules, and create chemogenomic sets for high-throughput screening .
Bioactivity Data Analysis
The compound’s inclusion in ChEMBL allows for the analysis of its bioactivity data across different time periods and types. This is crucial for understanding its pharmacodynamics and pharmacokinetics, which are essential for developing new medications .
Chemical Probe Development
CHEMBL434255 may serve as a chemical probe to study biological processes and disease pathways. The EUbOPEN consortium regularly deposits chemical probe data into ChEMBL, indicating the compound’s potential use in this area .
Anti-SARS-CoV-2 Activity Screening
The compound has been screened for potential anti-SARS-CoV-2 activity as part of large-scale drug repurposing efforts. This suggests its possible application in the development of treatments for COVID-19 and related coronaviruses .
Patent Bioactivity Data
New patent bioactivity data have been added to ChEMBL, which includes CHEMBL434255. This data can be used to understand the compound’s utility in various patented pharmaceutical formulations and processes .
Natural Product Likeness Scoring
CHEMBL434255 may be analyzed for its natural product likeness score, which is a measure of how closely a synthetic compound resembles compounds produced by nature. This is important for the discovery of new drugs that are more likely to be accepted by the human body .
properties
IUPAC Name |
1-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)-3-(2-nitrophenyl)urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N5O4/c1-27-18-13-7-5-11-16(18)20(15-9-3-2-4-10-15)25-21(22(27)29)26-23(30)24-17-12-6-8-14-19(17)28(31)32/h2-14,21H,1H3,(H2,24,26,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMMUFFDOCUDYMZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2C(=NC(C1=O)NC(=O)NC3=CC=CC=C3[N+](=O)[O-])C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N5O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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